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Compound of Interest

Compound Name: Shinorine

Cat. No.: B1251615 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical compounds are critical for laboratory safety and environmental

stewardship. Shinorine, a mycosporine-like amino acid (MAA) utilized for its UV-screening

properties, requires careful management throughout its lifecycle, including its ultimate disposal.

This guide provides a comprehensive, step-by-step operational plan for the proper disposal of

Shinorine waste in a laboratory setting.

Handling and Storage of Shinorine
Proper handling and storage are foundational to a safe disposal plan. Below is a summary of

key data and storage conditions for Shinorine.
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Property Data Citations

Molecular Formula C₁₃H₂₀N₂O₈ [1]

Molecular Weight 332.31 g/mol [1][2]

Appearance Solid

Storage (Short Term)
Dry, dark, and at 0 - 4°C for

days to weeks.[1]
[1]

Storage (Long Term)
Store at -20°C for months to

years.[1]
[1]

Hazard Statements

H315 (Causes skin irritation),

H319 (Causes serious eye

irritation), H335 (May cause

respiratory irritation).

[2]

Precautionary Statements

P280, P302+P352,

P304+P340,

P305+P351+P338, P312,

P403+P233, P501.[2]

[2]

Hazard Identification and Safety Precautions
According to the Safety Data Sheet (SDS), Shinorine is associated with the following hazards:

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[2]

To mitigate these risks, the following personal protective equipment (PPE) and handling

precautions are advised:

Wear protective gloves, clothing, eye protection, and face protection.

Avoid breathing dust, fumes, gas, mist, vapors, or spray.
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Use only outdoors or in a well-ventilated area.

Wash skin thoroughly after handling.

Step-by-Step Disposal Protocol for Shinorine
The primary directive for the disposal of Shinorine is to dispose of the contents and container

in accordance with local, regional, national, and international regulations.[3] Do not dispose of

this material down the drain or in regular trash. The following protocol outlines the necessary

steps to ensure compliance and safety.

Step 1: Waste Identification and Segregation
Properly segregate all materials that have come into contact with Shinorine. This includes:

Solid Waste: Unused or expired Shinorine powder and contaminated lab materials such as

pipette tips, gloves, weighing paper, and empty vials.

Liquid Waste: Solutions containing Shinorine and contaminated solvents used for cleaning

and decontamination.

Step 2: Waste Collection and Containerization
Containers: Use designated, leak-proof, and clearly labeled hazardous waste containers.

Ensure the container material is compatible with Shinorine and any solvents used.

Labeling: The waste container label must clearly state "Hazardous Waste" and list all

chemical contents, including "Shinorine" and any solvents. The associated hazards (e.g.,

"Irritant") should also be clearly indicated.

Step 3: Decontamination of Labware and Work Surfaces
Decontaminate all work surfaces and reusable equipment that have been in contact with

Shinorine.

Use an appropriate solvent (e.g., 70% ethanol) followed by a standard laboratory cleaning

agent.
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Collect all cleaning materials (e.g., wipes, paper towels) and dispose of them as solid

chemical waste.

Step 4: Storage and Final Disposal
Storage: Store sealed waste containers in a designated, well-ventilated secondary

containment area, away from incompatible materials, until collection.

Disposal: Arrange for the collection of the hazardous waste through your institution's

Environmental Health and Safety (EHS) department or a licensed chemical waste disposal

contractor. Ensure all paperwork and labeling are complete according to institutional and

local regulations.

In the event of an accidental release, move undamaged containers from the immediate hazard

area if it can be done safely.[4] Ensure adequate ventilation and wear appropriate personal

protective equipment during cleanup.[4] Do not allow the substance to enter the soil or surface

water.[4]

Experimental Workflow for Shinorine Disposal
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Caption: Workflow for the safe segregation and disposal of Shinorine waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Guide to the Proper Disposal of Shinorine].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1251615#shinorine-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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